Cas no 2168475-30-5 (3-amino-6-oxaspiro3.5nonan-1-ol)
3-amino-6-oxaspiro3.5nonan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-6-oxaspiro3.5nonan-1-ol
- EN300-1294388
- 2168475-30-5
- 3-amino-6-oxaspiro[3.5]nonan-1-ol
-
- Inchi: 1S/C8H15NO2/c9-6-4-7(10)8(6)2-1-3-11-5-8/h6-7,10H,1-5,9H2
- InChI Key: AIWVLAVAGGVSDT-UHFFFAOYSA-N
- SMILES: O1CCCC2(C1)C(CC2N)O
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 55.5Ų
3-amino-6-oxaspiro3.5nonan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1294388-0.05g |
3-amino-6-oxaspiro[3.5]nonan-1-ol |
2168475-30-5 | 0.05g |
$912.0 | 2023-05-23 | ||
| Enamine | EN300-1294388-0.1g |
3-amino-6-oxaspiro[3.5]nonan-1-ol |
2168475-30-5 | 0.1g |
$956.0 | 2023-05-23 | ||
| Enamine | EN300-1294388-0.25g |
3-amino-6-oxaspiro[3.5]nonan-1-ol |
2168475-30-5 | 0.25g |
$999.0 | 2023-05-23 | ||
| Enamine | EN300-1294388-0.5g |
3-amino-6-oxaspiro[3.5]nonan-1-ol |
2168475-30-5 | 0.5g |
$1043.0 | 2023-05-23 | ||
| Enamine | EN300-1294388-1.0g |
3-amino-6-oxaspiro[3.5]nonan-1-ol |
2168475-30-5 | 1g |
$1086.0 | 2023-05-23 | ||
| Enamine | EN300-1294388-2.5g |
3-amino-6-oxaspiro[3.5]nonan-1-ol |
2168475-30-5 | 2.5g |
$2127.0 | 2023-05-23 | ||
| Enamine | EN300-1294388-5.0g |
3-amino-6-oxaspiro[3.5]nonan-1-ol |
2168475-30-5 | 5g |
$3147.0 | 2023-05-23 | ||
| Enamine | EN300-1294388-10.0g |
3-amino-6-oxaspiro[3.5]nonan-1-ol |
2168475-30-5 | 10g |
$4667.0 | 2023-05-23 | ||
| Enamine | EN300-1294388-50mg |
3-amino-6-oxaspiro[3.5]nonan-1-ol |
2168475-30-5 | 50mg |
$912.0 | 2023-09-30 | ||
| Enamine | EN300-1294388-100mg |
3-amino-6-oxaspiro[3.5]nonan-1-ol |
2168475-30-5 | 100mg |
$956.0 | 2023-09-30 |
3-amino-6-oxaspiro3.5nonan-1-ol Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 3-amino-6-oxaspiro3.5nonan-1-ol
Introduction to 3-amino-6-oxaspiro3.5nonan-1-ol (CAS No: 2168475-30-5)
3-amino-6-oxaspiro3.5nonan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2168475-30-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic oxathiolane derivative features a unique framework consisting of an amino group, an oxo group, and a spiro connection between two six-membered rings, making it a versatile scaffold for medicinal chemistry applications.
The molecular architecture of 3-amino-6-oxaspiro3.5nonan-1-ol imparts distinct chemical properties that make it particularly interesting for drug discovery efforts. The presence of both polar functional groups (amino and hydroxyl) and a rigid spiro core enhances its potential as a building block for the development of novel bioactive molecules. Recent advances in computational chemistry and molecular modeling have further highlighted the synthetic utility of this compound, suggesting its suitability for designing ligands targeting complex biological pathways.
In the realm of modern pharmaceutical research, spirocyclic compounds have emerged as privileged scaffolds due to their ability to exhibit high binding affinity and favorable pharmacokinetic profiles. The oxathiolane ring system in 3-amino-6-oxaspiro3.5nonan-1-ol contributes to its structural rigidity, which is often desirable in drug design to optimize receptor interactions. Additionally, the incorporation of an amino group provides opportunities for further derivatization via amide or urea bond formation, enabling the creation of libraries of structurally diverse compounds for high-throughput screening.
Recent studies have demonstrated the potential of 3-amino-6-oxaspiro3.5nonan-1-ol as a precursor in the synthesis of enzyme inhibitors and receptor modulators. For instance, derivatives of this compound have shown promise in inhibiting kinases and proteases involved in inflammatory and oncogenic signaling pathways. The oxo and hydroxyl groups facilitate hydrogen bonding interactions with biological targets, while the spirocyclic core enhances metabolic stability, critical factors in drug development.
The synthesis of 3-amino-6-oxaspiro3.5nonan-1-ol presents both challenges and opportunities for organic chemists. The spirocyclic structure requires precise control over reaction conditions to achieve high yields and purity. Advances in transition-metal-catalyzed reactions, such as cross-coupling and cycloaddition strategies, have enabled more efficient routes to constructing complex spirocycles. These methodologies have been instrumental in accessing derivatives of 3-amino-6-oxaspiro3.5nonan-1-ol, expanding its synthetic utility.
The pharmacological potential of 3-amino-6-oxaspiro3.5nonan-1-ol has been explored in several preclinical studies. Researchers have leveraged its structural features to develop compounds with anti-inflammatory, antiviral, and anticancer properties. Notably, modifications at the amino and hydroxyl positions have been shown to modulate binding affinity and selectivity toward specific biological targets. Such findings underscore the importance of 3-amino-6-oxaspiro3.5nonan-1-ol as a lead compound in medicinal chemistry.
In conclusion, 3-amino-6-oxaspiro3.5nonan-1-ol (CAS No: 2168475-30-5) represents a compelling scaffold for pharmaceutical innovation. Its unique structural features, combined with recent advancements in synthetic methodologies and computational modeling, position it as a valuable asset in drug discovery programs targeting diverse therapeutic areas. As research continues to uncover new applications for this compound, its significance in modern medicinal chemistry is expected to grow further.
2168475-30-5 (3-amino-6-oxaspiro3.5nonan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)